2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid
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Description
2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid is a useful research compound. Its molecular formula is C15H25NO5 and its molecular weight is 299.367. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Biologically Active Compounds
The application of 2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid, or related structural analogs, has been explored in the synthesis of novel classes of biologically active compounds. An example includes the development of N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5] decan-2-yl)-3-arylpropanamides and N-(tert-butyl)-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-2-arylacetamide derivatives through intermolecular Ugi reactions. These compounds demonstrate significant potential in biological applications due to their unique structural features, which influence the strength of intramolecular hydrogen bonds and thus their biological activity (Amirani Poor et al., 2018).
Antiviral Activity
Research has also focused on synthesizing derivatives with specific substitutions at C-2 and C-8, showing significant antiviral activity against human coronaviruses and influenza virus. The antiviral properties of these compounds underline the potential of spirocyclic scaffolds, such as this compound, in developing new therapeutic agents (Apaydın et al., 2019).
Synthesis of Spirocyclic Compounds
The structural complexity and versatility of spirocyclic compounds derived from this compound or its analogs offer a wide range of synthetic applications. These include the formation of spirothiazolidinone derivatives and other spirocyclic frameworks, which have been explored for their antiviral and antimicrobial activities. Such compounds have demonstrated promising results against various viral strains, showcasing the potential of these spirocyclic structures in medicinal chemistry and drug development (Apaydın et al., 2020).
Chemical Transformations and Structural Studies
The reactivity and chemical transformations of related spirocyclic compounds have been extensively studied, providing insights into their structural and functional versatility. This includes electrophilic amination, cyclocondensation reactions, and investigations into their crystalline structures, which have significant implications for synthetic organic chemistry and the design of new compounds with enhanced biological or physical properties (Satyamurthy et al., 1984).
Properties
IUPAC Name |
2-[8-[(2-methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO5/c1-14(2,3)21-13(19)16-8-6-15(7-9-16)5-4-11(20-15)10-12(17)18/h11H,4-10H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZJHKKDUYWQSJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CCC(O2)CC(=O)O)CC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.